Cas no 1795361-38-4 (4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid)
4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 2,4-dihydro-4-imino-1-methyl-
- 4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid
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- Inchi: 1S/C8H8N4O2/c1-12-7-4(3-11-12)6(9)5(2-10-7)8(13)14/h2-3,9,11H,1H3,(H,13,14)
- InChI Key: ORJOTHYGVPPRGM-UHFFFAOYSA-N
- SMILES: C12N(C)NC=C1C(=N)C(C(O)=O)=CN=2
Experimental Properties
- Density: 1.67±0.1 g/cm3(Predicted)
- Boiling Point: 350.7±52.0 °C(Predicted)
- pka: -2.26±0.20(Predicted)
4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I100133-5mg |
4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid |
1795361-38-4 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I100133-10mg |
4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid |
1795361-38-4 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I100133-50mg |
4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid |
1795361-38-4 | 50mg |
$ 295.00 | 2022-06-04 |
4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic Acid
Exploring the Potential of 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid (CAS No. 1795361-38-4) in Modern Research
In the rapidly evolving field of pharmaceutical and biochemical research, 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid (CAS No. 1795361-38-4) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrazolo[3,4-b]pyridine core, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel therapeutic agents.
The compound's 4-imino and carboxylic acid functional groups contribute to its reactivity and ability to form derivatives, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its role as a precursor for synthesizing small-molecule inhibitors, which are highly sought after in targeting specific enzymes or pathways involved in diseases such as cancer and inflammatory disorders. The 1-methyl substitution further enhances its stability, a critical factor in optimizing pharmacokinetic properties.
One of the most frequently searched topics in this context is the "mechanism of action of pyrazolo[3,4-b]pyridine derivatives." Scientists are investigating how these compounds interact with biological targets, such as kinases or G-protein-coupled receptors (GPCRs). The 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid scaffold, in particular, has shown promise in modulating protein-protein interactions, a hot topic in precision medicine. This aligns with the growing demand for targeted therapies with fewer side effects.
Another area of interest is the compound's potential in computational drug design. With the rise of AI-driven molecular modeling, researchers are leveraging tools like molecular docking and quantitative structure-activity relationship (QSAR) studies to predict the efficacy of derivatives based on this core structure. Searches for "pyrazolo[3,4-b]pyridine in silico studies" have surged, reflecting the compound's relevance in cutting-edge research methodologies.
From a synthetic chemistry perspective, the challenges and optimizations in producing 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid are also widely discussed. Questions like "how to improve the yield of pyrazolo[3,4-b]pyridine synthesis" are common among chemists. Recent advancements in green chemistry have introduced more sustainable routes for its preparation, reducing reliance on hazardous reagents—a trend that resonates with the global push for environmentally friendly practices.
In summary, 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid (CAS No. 1795361-38-4) represents a multifaceted compound with broad applicability in drug development. Its structural features, combined with the growing body of research on its derivatives, position it as a key player in addressing unmet medical needs. As the scientific community continues to explore its potential, this compound is likely to remain at the forefront of innovative therapeutic strategies.
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